Cas no 7402-91-7 (3-Phenanthrenol,9-nitro-)

• Product Name: 3-Phenanthrenol,9-nitro-
• CAS No: 7402-91-7
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 578219
• PubChem ID: 343828
• Update Time: 2025-04-19

3-Phenanthrenol,9-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Phenanthrenol,9-nitro-
• 9-(Hydroxy(oxido)amino)-3-phenanthrenol
• 7402-91-7
• 9-Nitro-3-phenanthrenol
• NSC400335
• U2NJ4NVB65
• 3-Hydroxy-9-nitrophenanthrene
• 9-nitrophenanthren-3-ol
• SCHEMBL7918825
• DTXSID40995325
• NSC-400335
• 3-Phenanthrenol, 9-nitro-
• NSC 400335

• Inchi： 1S/C14H9NO3/c16-10-6-5-9-7-14(15(17)18)12-4-2-1-3-11(12)13(9)8-10/h1-8,16H
• InChI Key： YBIPHTBHFGUBBX-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC(=C3C=CC=CC3=C2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 479.8°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.778
• PSA: 63.37